Cas no 1251570-77-0 ((S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine)

• Product name: (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine
• CAS No: 1251570-77-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 1026624
• PubChem ID: 57347267

(S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine
• (S)-tert-Butyl 3-(3-methylbutanoyl)pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-(3-methylbutanoyl)pyrrolidine-1-carboxylate
• (S)-3-(3-Methylbutanoyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• YTUUBUJBFUTVOQ-NSHDSACASA-N
• CS-0079037
• DTXSID30721413
• A24088
• D74018
• SCHEMBL585980
• (S)-3-(3-methylbutanoyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-butyl3-(3-methylbutanoyl)pyrrolidine-1-carboxylate
• AKOS015999865
• EN300-799057
• 1251570-77-0

• MDL： MFCD19441509
• Inchi： InChI=1S/C14H25NO3/c1-10(2)8-12(16)11-6-7-15(9-11)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3/t11-/m0/s1
• InChI Key： YTUUBUJBFUTVOQ-NSHDSACASA-N
• SMILES： CC(C)CC(=O)[C@H]1CCN(C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18300
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 2.79650

(S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine Security Information

(S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine

Comprehensive Overview of (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine (CAS No. 1251570-77-0)

(S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine (CAS No. 1251570-77-0) is a high-value chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. This compound features a pyrrolidine core protected by a Boc (tert-butoxycarbonyl) group and functionalized with a 3-methylbutanoyl side chain, making it a versatile building block for drug discovery. Its stereospecific (S)-configuration is critical for applications in asymmetric synthesis, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has placed compounds like (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine at the forefront of modern medicinal chemistry. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "CAS 1251570-77-0 suppliers" to source this material for peptide mimetics and enzyme inhibitor studies. Its stability under mild conditions and compatibility with solid-phase synthesis techniques further enhance its utility in combinatorial chemistry libraries.

In the context of trending topics, this compound aligns with the rising interest in "green chemistry alternatives" and "sustainable synthetic routes." The 3-methylbutanoyl moiety offers opportunities for bio-catalytic modifications, addressing industry demands for environmentally friendly processes. Analytical methods such as HPLC and NMR are typically employed to verify the compound's high purity (>98%), a key concern for users searching "how to characterize Boc-pyrrolidine derivatives."

From a therapeutic perspective, the structural features of (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine make it relevant to current investigations into "GPCR-targeted drugs" and "allosteric modulators." The scaffold's conformational rigidity and hydrogen-bonding capacity are frequently discussed in forums about "privileged structures in drug design." Storage recommendations (typically -20°C under inert atmosphere) and handling precautions are common queries among laboratory technicians working with this air-sensitive material.

The synthetic versatility of this compound is evidenced by its role in preparing protease inhibitors and kinase-directed therapeutics, two hot areas in oncology research. Patent literature reveals its incorporation into clinical candidates addressing protein misfolding diseases, connecting it to Alzheimer's and Parkinson's research trends. Suppliers often highlight its availability in "multigram quantities" to meet the needs of preclinical development programs.

Quality control aspects of 1251570-77-0 generate substantial technical discussion, particularly regarding "residual solvent limits" and "enantiomeric excess verification." Advanced purification techniques like preparative SFC (supercritical fluid chromatography) are increasingly applied to meet stringent regulatory requirements for pharmaceutical intermediates. These technical nuances position the compound as a case study in modern "quality by design" principles.

Emerging applications in bioconjugation chemistry have expanded the relevance of this pyrrolidine derivative. The Boc group serves as a temporary protector during click chemistry reactions, while the carbonyl functionality allows subsequent oxime ligation - techniques dominating current literature on "antibody-drug conjugate development." This dual reactivity profile makes it valuable for researchers exploring "targeted drug delivery systems."

From a market perspective, the compound's patent status and generic synthesis pathways are frequently analyzed by competitive intelligence teams. The absence of heavy metal catalysts in its production aligns with tightening regulations on "elemental impurities" (ICH Q3D), a compliance issue driving formulation innovation. Such regulatory-compliant features make (S)-1-Boc-3-(3-methylbutanoyl)pyrrolidine a preferred choice over older-generation intermediates.

In educational settings, this molecule serves as an excellent example for teaching stereocontrol strategies and protecting group chemistry. Laboratory manuals often feature its synthesis to demonstrate Schotten-Baumann acylation techniques and chiral resolution methods. These pedagogical applications contribute to its persistent relevance in academic search queries about "advanced organic chemistry experiments."

The future trajectory for CAS 1251570-77-0 appears robust, with computational studies predicting expanded utility in fragment-based drug discovery. Its balanced lipophilicity (LogP ~2.1) and molecular weight (<500 Da) make it compliant with Lipinski's rule parameters - a frequent search term among medicinal chemists optimizing lead compounds. Continuous process improvements in its manufacturing also address industry needs for "cost-effective chiral building blocks."